Cas no 1806018-38-1 (6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-methylpyridine)

• Product Name: 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-methylpyridine
• CAS No: 1806018-38-1
• MF: C₈H₇BrF₂IN
• MW: 361.953160524368
• CID: 4804680
• Update Time: 2025-10-31

6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-methylpyridine

• Inchi： 1S/C8H7BrF2IN/c1-4-7(8(10)11)6(12)2-5(3-9)13-4/h2,8H,3H2,1H3
• InChI Key： ZINFZWLUJQTJFW-UHFFFAOYSA-N
• SMILES： IC1C=C(CBr)N=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-methylpyridine

Introduction to 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-methylpyridine (CAS No. 1806018-38-1)

6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-methylpyridine, with the CAS number 1806018-38-1, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered significant attention due to its broad spectrum of biological activities. The presence of multiple reactive functional groups, including a bromomethyl moiety, a difluoromethyl substituent, and an iodo group, makes it a valuable building block for synthesizing complex molecules.

The bromomethyl group at the 6-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various functional groups such as amines, alcohols, and thiols. This reactivity is particularly useful in medicinal chemistry for constructing pharmacophores that target specific biological pathways. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, making it a preferred substituent in drug design.

The iodo group at the 4-position offers another point of modification, allowing for further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many approved drugs. The combination of these three reactive sites makes 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-methylpyridine a powerful tool for exploring new chemical entities.

In recent years, this compound has been utilized in several cutting-edge research projects aimed at developing novel therapeutic agents. For instance, studies have demonstrated its application in the synthesis of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The pyridine core is a common scaffold in kinase inhibitors due to its ability to interact with the ATP-binding site of these enzymes. By incorporating the bromomethyl, difluoromethyl, and iodo groups, researchers can fine-tune the pharmacokinetic properties and target specificity of these inhibitors.

Another area where this compound has shown promise is in the development of antiviral agents. The structural features of pyridine derivatives have been leveraged to design molecules that disrupt viral replication cycles. The reactivity of the bromomethyl and iodo groups allows for the introduction of modifications that can enhance binding to viral proteases or polymerases. Furthermore, the electronic effects induced by the difluoromethyl group can improve drug-like properties such as lipophilicity and solubility.

The agrochemical industry has also benefited from the use of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-methylpyridine as a key intermediate. Pyridine-based compounds are widely employed in crop protection chemicals due to their efficacy and environmental profile. Researchers have synthesized novel herbicides and insecticides by functionalizing this compound with various bioactive moieties. The ability to introduce diverse substituents through nucleophilic aromatic substitution and cross-coupling reactions makes it an indispensable tool in agrochemical innovation.

From a synthetic chemistry perspective, this compound serves as a valuable precursor for accessing more complex pyridine derivatives. The presence of multiple reactive sites allows for sequential functionalization, enabling chemists to construct intricate molecular architectures with precision. This flexibility is particularly important in drug discovery pipelines, where rapid access to structurally diverse libraries is essential for hit identification and optimization.

Recent advances in flow chemistry have further expanded the utility of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-methylpyridine. Flow reactors provide controlled reaction conditions and scalability, making them ideal for high-throughput synthesis. By integrating this compound into flow processes, researchers can efficiently generate libraries of pyridine derivatives for screening purposes. This approach has accelerated the discovery of novel bioactive molecules and streamlined synthetic routes.

The pharmaceutical industry continues to invest heavily in developing new methodologies for constructing heterocyclic compounds like pyridines. The unique reactivity profile of 6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-methylpyridine has made it a cornerstone in many synthetic strategies. Future research may explore novel catalytic systems that enhance functionalization efficiency while minimizing byproduct formation.

In conclusion,6-(Bromomethyl)-3-(difluoromethyl)-4-iodo-2-methylpyridine (CAS No. 1806018-38-1) is a multifaceted intermediate with significant applications across pharmaceuticals, agrochemicals, and materials science. Its structural features and reactivity make it an indispensable tool for medicinal chemists and synthetic organic chemists alike. As research continues to uncover new ways to leverage this compound's potential, its importance in drug discovery and chemical innovation will only grow.